2-methoxy-5-methyl-1,3-bis[(2-nitrophenoxy)methyl]benzene

• IUPAC Name: 2-methoxy-5-methyl-1,3-bis[(2-nitrophenoxy)methyl]benzene
• InChI: InChI=1S/C22H20N2O7/c1-15-11-16(13-30-20-9-5-3-7-18(20)23(25)26)22(29-2)17(12-15)14-31-21-10-6-4-8-19(21)24(27)28/h3-12H,13-14H2,1-2H3
• InChI Key: MAQPHRKITFLTIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)COC2=CC=CC=C2[N+](=O)[O-])OC)COC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C22H20N2O7
• Molecular Weight: 424.4 g/mol

Description

2-methoxy-5-methyl-1,3-bis[(2-nitrophenoxy)methyl]benzene, also known as Bis(2-nitrophenoxy)methyl-2-methoxy-5-methylbenzene, is a chemical compound used in scientific research. This compound is a member of the bisphenol family and is commonly used as a starting material for the synthesis of other chemicals.

Mechanism of Action

The mechanism of action of 2-methoxy-5-methyl-1,3-bis[(2-nitrophenoxy)methyl]benzene is not fully understood. However, it is believed that this compound may exert its effects through the inhibition of certain enzymes or signaling pathways in cells.
Biochemical and Physiological Effects
Studies have shown that this compound may have various biochemical and physiological effects. For example, this compound has been shown to exhibit antioxidant and anti-inflammatory properties. Additionally, it has been demonstrated to have potential in inhibiting the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methoxy-5-methyl-1,3-bis[(2-nitrophenoxy)methyl]benzene in lab experiments is that it is relatively easy to synthesize and purify. Additionally, this compound has been shown to have a wide range of potential applications in various fields of research. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may limit its usefulness in certain types of experiments.

Future Directions

There are many potential future directions for research involving 2-methoxy-5-methyl-1,3-bis[(2-nitrophenoxy)methyl]benzene. One area of interest is the development of new drugs based on this compound. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and to better understand its potential applications in various fields of research. Finally, studies are needed to determine the safety and toxicity of this compound in humans and animals.

Synthesis Methods

The synthesis of 2-methoxy-5-methyl-1,3-bis[(2-nitrophenoxy)methyl]benzene can be achieved through a reaction between 2-nitrophenol and 2-methoxy-5-methylbenzyl chloride. The reaction is carried out in the presence of a base such as potassium carbonate or sodium hydroxide. The resulting compound is a yellow crystalline solid with a melting point of 137-139°C.

Scientific Research Applications

2-methoxy-5-methyl-1,3-bis[(2-nitrophenoxy)methyl]benzene has various scientific research applications. It is commonly used as a starting material for the synthesis of other chemicals, including bisphenol derivatives and polyesters. Additionally, this compound has been studied for its potential use in the development of new drugs and as a potential anticancer agent.